Cas no 1214-39-7 (6-Benzylaminopurine)

• Product Name: 6-Benzylaminopurine
• CAS No: 1214-39-7
• MF: C₄₈H₄₄N₂₀
• MW: 900.996964454651
• MDL: MFCD00005572
• CID: 41092
• PubChem ID: 87564031
• Update Time: 2025-08-20

6-Benzylaminopurine Chemical and Physical Properties

Names and Identifiers

• 6-Benzylaminopurine
• Adenine,N-benzyl-
• Benzyladenine
• benzylaminopurine
• Cytokinin B
• N6-Benzyladenine
• N-(phenylmethyl)-1H-purin-6-amine
• Purin-6-amine, N-(phenylmethyl)-
• Verdan senescence inhibitor
• Kinetin( 6-Furfurylaminopurine)
• 6-BA
• 6-Benzylaminopurine(6-BA)
• 6-benzyladenine
• 6-(n-Benzyl) Aminopurin
• 3 -Indole butyric acid
• 6-(N-BENZYL)AMINOPURINE
• 6-Benzylaminopurine Solution
• 6-Benzylaminopurine Standard
• BENZYLAMINOPURINE, 6-(RG)
• 6-BAP
• N-benzyl-7H-purin-6-amine
• N-Benzyl-adenine
• Benzyl(purin-6-yl)amine
• BA
• N-Benzyl-9H-purin-6-amine
• N-Benzyladenine
• 6-(Benzylamino)purine
• Adenine, N-benzyl-
• N(6)-Benzylaminopurine
• Aminopurine, 6-benzyl
• BA (Growth stimulant)
• Pro-Shear
• BAP (growth stimulant)
• N(sup 6)-Benzyladenine
• 6-Benzyl adenine
• 6-(N-Benzylamino)purine
• N-6-Benzyladenine
• 1H-PURIN-6-AMINE, N-(PHENYLMETHYL)-
• N-(Pheny
• 6-[(phenylmethyl)amino]-9H-purine
• SMR000140130
• MLS000532693
• MLS001074298
• BAP
• N(6)-(benzylamino)purine
• 6-BA Storage Solution

• MDL： MFCD00005572
• Inchi： 1S/4C12H11N5/c4*1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h4*1-5,7-8H,6H2,(H2,13,14,15,16,17)
• InChI Key： AVPNANKOBVYSIE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)NC1C2=C(NC=N2)N=CN=1.C(C1C=CC=CC=1)NC1=C2C(=NC=N2)NC=N1.C(C1C=CC=CC=1)NC1C2=C(N=CN2)N=CN=1.C(C1C=CC=CC=1)NC1=C2C(=NC=N2)N=CN1
• BRN： 19406

Computed Properties

• Exact Mass: 225.10100
• Monoisotopic Mass: 225.101445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.1
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: Powder
• Density: 0.899 g/mL at 20 °C
• Melting Point: 230-233 °C
• Boiling Point: 145 °C(lit.)
• Flash Point: 103 °F
• Refractive Index: n20/D 1.418(lit.)
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water, methanol and acetone. Slightly soluble in ethyl acetate and dichloromethane and toluene. Insoluble in n-hexane.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 66.49000
• LogP: 2.03800
• Vapor Pressure: 3.3 mm Hg ( 20 °C)
• Solubility: It is poorly soluble in water and general organic solvents, soluble in hot ethanol, slightly soluble in hot water, and easily soluble in dilute acid and dilute alkaline aqueous solutions. Stable in acid and base.

6-Benzylaminopurine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H316-H320-H335-H361-H412
• Warning Statement： P201-P202-P261-P264-P270-P271-P273-P280-P301+P312+P330-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P332+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2348 3/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S9-S24/25-S37/39-S26-S36-S23
• FLUKA BRAND F CODES：8
• RTECS：UD3150000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Packing Group：I; II; III
• Safety Term：S24/25
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-alkylaminopurines
• Natural Products and Extracts Natural Pigments Plant Tissue Extraction
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents